Cas no 5452-92-6 (diethyl 2-cycloheptyl-2-piperidin-1-ylpropanedioate)

• Product Name: diethyl 2-cycloheptyl-2-piperidin-1-ylpropanedioate
• CAS No: 5452-92-6
• MF: C₁₉H₃₃NO₄
• MW: 339.469626188278
• CID: 941742
• PubChem ID: 409158
• Update Time: 2025-04-19

diethyl 2-cycloheptyl-2-piperidin-1-ylpropanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-cycloheptyl-2-piperidin-1-ylpropanedioate
• AC1L8W9X
• NSC19014
• NSC-19014
• Diethyl cycloheptyl(piperidin-1-yl)propanedioate
• DTXSID90328306
• 5452-92-6

• Inchi： 1S/C19H33NO4/c1-3-23-17(21)19(18(22)24-4-2,20-14-10-7-11-15-20)16-12-8-5-6-9-13-16/h16H,3-15H2,1-2H3
• InChI Key： UFUQIPIIDRUPCX-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C1CCCCCC1)N1CCCCC1)=O

Computed Properties

• Exact Mass: 339.24100
• Monoisotopic Mass: 339.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 423.6°C at 760 mmHg
• Flash Point: 210°C
• Refractive Index: 1.495
• PSA: 55.84000
• LogP: 3.24560